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Compound of Interest

Compound Name: Chs-828

Cat. No.: B1668923

Application Note and Protocol
Audience: Researchers, scientists, and drug development professionals.
Abstract

CHS-828 is a potent and selective inhibitor of nicotinamide phosphoribosyltransferase
(NAMPT), the rate-limiting enzyme in the salvage pathway of nicotinamide adenine
dinucleotide (NAD+) biosynthesis.[1][2] By depleting cellular NAD+ levels, CHS-828 exerts
cytotoxic effects on cancer cells, making it a compound of significant interest in oncology
research.[3][4] Proper preparation of CHS-828 stock solutions is critical for obtaining reliable
and reproducible experimental results. This document provides detailed protocols for the
preparation, storage, and handling of CHS-828 stock solutions for both in vitro and in vivo
applications.

Chemical and Physical Properties

A summary of the key quantitative data for CHS-828 is presented in the table below for easy
reference.
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Property Value Source(s)
Synonyms GMX1778, GMX 1778 [1112]
Molecular Formula C19H22CIN50 [2]
Formula Weight 371.9 g/mol [2]

CAS Number 200484-11-3 [2][5]
Appearance Crystalline solid [2]

Purity >98% [2]

IC50 (NAMPT) <25 nM [11[2114]
IC50 (Myeloma Cell Lines) 0.01-0.3uM [6]

Solubility (DMSO)

Up to 25 mg/mL

[2][5]

Solubility (DMF) 25 mg/mL [2]
Solubility (Ethanol) 0.5 mg/mL [2]
Solubility (DMSO:PBS (pH 7.2)

0.33 mg/mL [2]
(1:2))
Storage Temperature -20°C [2][517]

Stability

>4 years at -20°C

[2]

Stability (in DMSO at -20°C)

Up to 3 months

[5]

Mechanism of Action: NAMPT Inhibition

CHS-828 functions by competitively inhibiting the enzyme nicotinamide

phosphoribosyltransferase (NAMPT).[1] This enzyme is crucial for the cellular synthesis of

NAD+, a coenzyme vital for numerous cellular processes, including energy metabolism and

DNA repair.[3] The depletion of NAD+ in cancer cells leads to a cytotoxic effect.[3][4]
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CHS-828 inhibits the NAMPT enzyme, blocking NAD+ synthesis.

Experimental Protocols

1. Preparation of a 10 mM DMSO Stock Solution for In Vitro Use

This protocol describes the preparation of a high-concentration stock solution in dimethyl
sulfoxide (DMSO), which is a common solvent for CHS-828.[2][5][7]

Materials:

o CHS-828 powder

e Anhydrous or molecular sieve-dried DMSO
o Sterile, amber microcentrifuge tubes or vials
o Calibrated balance

e \Vortex mixer

o Pipettes

Procedure:

o Weighing: Carefully weigh out the desired amount of CHS-828 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.719
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mg of CHS-828 (Formula Weight: 371.9 g/mol ).

o Dissolution: Add the appropriate volume of DMSO to the vial containing the CHS-828
powder. For the example above, add 1 mL of DMSO.

e Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.
Gentle warming or sonication can be used to aid dissolution if necessary.[1]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at
-20°C. The DMSO stock solution is stable for up to 3 months when stored at -20°C.[5] For
longer-term storage, it is recommended to store at -80°C.

2. Preparation of Working Solutions for In Vitro Cell-Based Assays
Procedure:

e Thawing: Thaw a single aliquot of the 10 mM CHS-828 DMSO stock solution at room
temperature.

 Dilution: Prepare serial dilutions of the stock solution in cell culture medium to achieve the
desired final concentrations for your experiment. It is crucial to ensure that the final
concentration of DMSO in the cell culture medium is low (typically < 0.5%) to avoid solvent-
induced cytotoxicity.

o Application: Add the diluted CHS-828 to your cell cultures and proceed with the experiment.
For example, in studies with HeLa cells, a concentration of 100 nM has been shown to
reduce NAD+ levels.[2]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1668923?utm_src=pdf-body
https://www.benchchem.com/product/b1668923?utm_src=pdf-body
https://www.medchemexpress.com/GMX1778.html
https://tribioscience.com/wp-content/uploads/2023/08/TBI1390_CHS-828-GMX-1778.pdf
https://www.benchchem.com/product/b1668923?utm_src=pdf-body
https://www.benchchem.com/product/b1668923?utm_src=pdf-body
https://www.caymanchem.com/product/11021/chs-828
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

CHS-828 Powder

!

Weigh Powder

!

Dissolve in DMSO

10 mM Stock Solution

(-20°C Storage)

Thaw Aliquot

!

Dilute in Culture Medium

!

Working Solution
(e.g., 100 nM)

!

Apply to Cells

In Vitro Assay

Click to download full resolution via product page

Workflow for preparing CHS-828 for in vitro experiments.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1668923?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

3. Preparation of a Formulation for In Vivo Animal Studies

For in vivo experiments, CHS-828 has been formulated as a suspension for oral administration.

[7]

Materials:

CHS-828 powder

2% Carboxymethyl cellulose (CMC) in 0.9% NacCl solution

Sterile tubes or vials

Homogenizer or sonicator
Procedure:
e Vehicle Preparation: Prepare a sterile solution of 2% carboxymethyl cellulose in 0.9% NacCl.

e Suspension: Weigh the required amount of CHS-828 powder. Suspend the powder in the
prepared vehicle to the desired final concentration. For example, dosages of 20 to 50
mg/kg/day have been used in mouse models.[8]

» Homogenization: Use a homogenizer or sonicator to ensure a uniform suspension of the
compound.

o Administration: Administer the suspension to the animals via the desired route (e.g., oral
gavage) immediately after preparation. It is recommended to prepare fresh formulations for
each day of dosing.[1]

Important Considerations:

o Safety: CHS-828 is a potent cytotoxic agent. Appropriate personal protective equipment
(PPE), including gloves, lab coat, and safety glasses, should be worn at all times when
handling the compound.

 Light Sensitivity: Protect stock solutions from light.[7]
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e Solvent Purity: Use high-purity, anhydrous solvents to ensure the stability of the compound.

» Verification: For Good Laboratory Practice (GLP) studies, the concentration and purity of the
stock solution should be verified analytically.

By following these detailed protocols, researchers can ensure the consistent and accurate
preparation of CHS-828 solutions, leading to more reliable and reproducible results in
preclinical cancer research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. caymanchem.com [caymanchem.com]

3. Anticancer agent CHS-828 inhibits cellular synthesis of NAD - PubMed
[pubmed.ncbi.nim.nih.gov]

4. medchemexpress.com [medchemexpress.com]

5. tribioscience.com [tribioscience.com]

6. Cytotoxic effect in vivo and in vitro of CHS 828 on human myeloma cell lines - PubMed
[pubmed.ncbi.nim.nih.gov]

7. aacrjournals.org [aacrjournals.org]

8. CHS 828, a novel pyridyl cyanoguanidine with potent antitumor activity in vitro and in vivo
- PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Preparing Stock Solutions of CHS-828 for Preclinical
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668923#preparing-chs-828-stock-solution-for-
experiments]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1668923?utm_src=pdf-body
https://www.benchchem.com/product/b1668923?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/GMX1778.html
https://www.caymanchem.com/product/11021/chs-828
https://pubmed.ncbi.nlm.nih.gov/18201551/
https://pubmed.ncbi.nlm.nih.gov/18201551/
https://www.medchemexpress.com/chs-828-nicotinate.html
https://tribioscience.com/wp-content/uploads/2023/08/TBI1390_CHS-828-GMX-1778.pdf
https://pubmed.ncbi.nlm.nih.gov/15090745/
https://pubmed.ncbi.nlm.nih.gov/15090745/
https://aacrjournals.org/cancerres/article/59/22/5751/505650/CHS-828-a-Novel-Pyridyl-Cyanoguanidine-with-Potent
https://pubmed.ncbi.nlm.nih.gov/10582695/
https://pubmed.ncbi.nlm.nih.gov/10582695/
https://www.benchchem.com/product/b1668923#preparing-chs-828-stock-solution-for-experiments
https://www.benchchem.com/product/b1668923#preparing-chs-828-stock-solution-for-experiments
https://www.benchchem.com/product/b1668923#preparing-chs-828-stock-solution-for-experiments
https://www.benchchem.com/product/b1668923#preparing-chs-828-stock-solution-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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